Cas no 1261235-77-1 ((3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride)

• Product Name: (3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride
• CAS No: 1261235-77-1
• MF: C₁₃H₂₀ClFN₂
• MW: 258.762705802917
• CID: 2164602
• Update Time: 2025-10-30

(3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride
• N-(3-Fluorobenzyl)-N-methylpiperidin-3-amine hydrochloride
• SBB074457
• (3-fluorobenzyl)methylpiperidin-3-ylamine hydrochloride
• [(3-fluorophenyl)methyl]methyl-3-piperidylamine, chloride

• Inchi： 1S/C13H19FN2.ClH/c1-16(13-6-3-7-15-9-13)10-11-4-2-5-12(14)8-11;/h2,4-5,8,13,15H,3,6-7,9-10H2,1H3;1H
• InChI Key： UTJJJTDUUHYPHA-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CN(C)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 210
• Topological Polar Surface Area: 15.3

Additional information on (3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride

Introduction to (3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride (CAS No. 1261235-77-1)

(3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride, with the CAS number 1261235-77-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro-substituted benzyl group and a piperidin-3-yl-amine moiety makes it a promising candidate for various biochemical interactions. In recent years, there has been a growing interest in exploring the therapeutic potential of such derivatives, particularly in the context of neurological and anti-inflammatory treatments.

The chemical structure of (3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride consists of a benzyl group attached to a piperidine ring, with a fluoro substituent at the 3-position of the benzene ring. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The hydrochloride salt form enhances its solubility, making it more suitable for formulation in pharmaceutical applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic and pharmacodynamic properties. For instance, fluorine atoms can increase metabolic stability, improve binding affinity to biological targets, and enhance oral bioavailability. In the case of (3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride, the fluoro-substituted benzyl group may contribute to these beneficial effects, making it an attractive scaffold for drug design.

One of the most compelling areas of research involving this compound is its potential role in neurological disorders. Piperidine derivatives are well-known for their ability to interact with neurotransmitter receptors and transporters. The combination of a piperidin-3-yl-amine moiety with a fluoro-benzyl group suggests that this compound may have modulatory effects on central nervous system (CNS) pathways. Preliminary studies have indicated that such derivatives could exhibit properties similar to those of known CNS-active drugs, although further research is needed to fully elucidate their mechanisms of action.

In addition to its potential applications in neurology, (3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride has shown promise in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, and developing novel anti-inflammatory agents remains a critical goal in pharmaceutical research. The unique structural features of this compound may enable it to interact with inflammatory pathways differently from existing drugs, potentially offering new therapeutic strategies.

The synthesis of (3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound and confirming its structural integrity.

Evaluation of the pharmacological properties of (3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride has involved both in vitro and in vivo studies. In vitro assays have been used to assess its interaction with various biological targets, including enzymes and receptors relevant to neurological and inflammatory processes. In vivo studies have provided insights into its pharmacokinetic behavior and potential therapeutic effects in animal models. These studies have laid the groundwork for further exploration into its clinical potential.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The case of (3-Fluoro-benzyl)-methyl-piperidin-3-yl-amine hydrochloride exemplifies how structural modifications can lead to compounds with enhanced therapeutic potential. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify promising candidates for further development.

In conclusion, (3-Fluoro-benzyl)-methyl-piperidin-3-yloamine hydrochloride (CAS No. 1261235- 77 1) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and potential applications in neurological and anti-inflammatory treatments make it a valuable compound for ongoing research. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.